1-(But-3-yn-1-yl)cyclohexane-1-carbaldehyde

• Molecular Formula: C11H16O
• Molecular Weight: 164.24 g/mol
• IUPAC Name: 1-but-3-ynylcyclohexane-1-carbaldehyde
• InChI: InChI=1S/C11H16O/c1-2-3-7-11(10-12)8-5-4-6-9-11/h1,10H,3-9H2
• InChI Key: RTTLCOYRLCAMLS-UHFFFAOYSA-N
• Canonical SMILES: C#CCCC1(CCCCC1)C=O

Description

1-(But-3-yn-1-yl)cyclohexane-1-carbaldehyde is a cyclohexane-based aldehyde derivative featuring a but-3-yn-1-yl substituent. The compound’s structure comprises a cyclohexane ring with a carbaldehyde group at position 1 and a terminal alkyne (but-3-yn-1-yl) group extending from the same carbon. This configuration introduces unique electronic and steric properties, making it a versatile intermediate in organic synthesis, particularly for reactions involving alkyne functionalization or cyclohexane ring modifications.

Preparation Methods

Comparative Table of Preparation Methods

Method	Key Reagents/Conditions	Yield (%)	Advantages	Limitations
Sonogashira Coupling	PdCl2(PPh3)2, CuI, Et3N, DMF, 40-50 °C	70-88	High yields, mild conditions	Requires halogenated precursors
Alkylation + Oxidation	But-3-yn-1-yl halide, MnO2 or PCC oxidant	50-80	Direct aldehyde formation	Multi-step, oxidation sensitivity
Protective Group Strategy + Cyclization	THP protection, Pd catalysis, cyclization	Variable	Enables complex derivatives	Lengthy synthesis, purification

Research Findings and Notes

• The Sonogashira coupling method is the most commonly reported and efficient route for introducing the but-3-yn-1-yl substituent onto cyclohexane derivatives bearing aldehyde groups.
• Oxidation steps must be carefully controlled to avoid over-oxidation or decomposition of the alkyne moiety.
• Protective group strategies, while more complex, allow for selective functionalization and are useful in multi-functionalized molecule synthesis.
• The aldehyde group’s reactivity facilitates further synthetic transformations, such as nucleophilic additions or cycloadditions, expanding the compound’s utility in medicinal chemistry.
• Purification is typically achieved by flash chromatography on silica gel using solvent gradients such as ethyl acetate/cyclohexane mixtures.

Chemical Reactions Analysis

Types of Reactions: 1-(But-3-yn-1-yl)cyclohexane-1-carbaldehyde undergoes various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to a carboxylic acid using oxidizing agents like potassium permanganate (KMnO4) or chromium trioxide (CrO3).

Reduction: The aldehyde can be reduced to a primary alcohol using reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4).

Substitution: The but-3-yn-1-yl group can participate in nucleophilic substitution reactions, where the alkyne can be converted to other functional groups.

Common Reagents and Conditions:

Oxidation: KMnO4, CrO3, PCC

Reduction: NaBH4, LiAlH4

Substitution: Various nucleophiles under basic or acidic conditions

Major Products:

Oxidation: 1-(But-3-yn-1-yl)cyclohexane-1-carboxylic acid

Reduction: 1-(But-3-yn-1-yl)cyclohexane-1-methanol

Substitution: Depending on the nucleophile, various substituted cyclohexane derivatives

Scientific Research Applications

1-(But-3-yn-1-yl)cyclohexane-1-carbaldehyde has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of complex organic molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties, including as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-(But-3-yn-1-yl)cyclohexane-1-carbaldehyde involves its reactivity as an aldehyde. The aldehyde group can form Schiff bases with amines, participate in nucleophilic addition reactions, and undergo oxidation-reduction processes. The but-3-yn-1-yl group introduces additional reactivity, allowing for further functionalization and modification.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table and analysis compare 1-(But-3-yn-1-yl)cyclohexane-1-carbaldehyde with structurally related compounds, focusing on substituent effects, physical properties, and spectroscopic characteristics:

Table 1: Comparative Analysis of Cyclohexane-1-carbaldehyde Derivatives

Compound Name	Substituent	Molecular Formula	Molecular Weight	Physical State	Yield (%)	Notable NMR Data (δ ppm, 1H)	Reference
1-(4-Chlorophenyl)cyclohexane-1-carbaldehyde	4-Chlorophenyl	C₁₃H₁₅ClO	222.71	White solid	85	9.35 (s, 1H, CHO); 7.34–7.25 (m, ArH)
1-(4-Fluorophenyl)cyclohexane-1-carbaldehyde	4-Fluorophenyl	C₁₃H₁₅FO	206.26	Not reported	—	Similar to 4-Cl derivative
1-(4-Phenylbut-3-yn-1-yl)cyclohexane-1-carbaldehyde	4-Phenylbut-3-yn-1-yl	C₁₇H₁₈O	238.33	Pale yellow oil	81	9.55 (s, 1H, CHO); 7.36–7.27 (m, ArH)
(R)-1-(2-Nitro-1-phenylethyl)cyclohexane-1-carbaldehyde	2-Nitro-1-phenylethyl	C₁₅H₁₇NO₃	265.30	Yellow oil	21	9.55 (s, 1H, CHO); 7.36–7.27 (m, ArH)
1-(But-3-en-2-yl)cyclohexane-1-carbaldehyde	But-3-en-2-yl	C₁₁H₁₈O	166.26	Not reported	—	—
1-(Propan-2-yl)cyclohexane-1-carbaldehyde	Propan-2-yl	C₁₀H₁₈O	154.25	Not reported	—	—
1-(Pentan-3-yl)cyclohexane-1-carbaldehyde	Pentan-3-yl	C₁₂H₂₂O	182.30	Not reported	—	—

Key Findings:

Substituent Effects on Physical Properties :

• Aromatic substituents (e.g., 4-chlorophenyl, 4-fluorophenyl) yield solids due to enhanced intermolecular interactions (e.g., π-π stacking, dipole-dipole forces) .
• Alkyne/alkenyl substituents (e.g., but-3-yn-1-yl, but-3-en-2-yl) typically produce oils, likely due to reduced symmetry and weaker intermolecular forces .

Reactivity and Synthetic Yields :

• Higher yields (81–85%) are observed for aryl-substituted derivatives (e.g., 2d, 2m), reflecting efficient coupling methodologies .
• Lower yields (21%) for nitro-substituted derivatives (e.g., 41g) suggest challenges in stereochemical control or nitro-group incorporation .

Spectroscopic Trends :

• The aldehyde proton resonates consistently at δ 9.35–9.55 ppm across derivatives, indicating minimal electronic perturbation from varying substituents .
• Aromatic protons in phenyl-substituted compounds appear at δ 7.25–7.36 ppm, with slight shifts depending on electron-withdrawing groups (e.g., Cl, F) .

Comparative Molecular Features: The but-3-yn-1-yl substituent introduces a terminal alkyne, enabling click chemistry or Sonogashira coupling, unlike saturated alkyl or nitro groups . Cycloheptane analogs (e.g., 1-(But-3-en-2-yl)cycloheptane-1-carbaldehyde) exhibit increased molecular weight (180.29 vs.

Biological Activity

1-(But-3-yn-1-yl)cyclohexane-1-carbaldehyde is a compound of interest in medicinal chemistry due to its unique structural features, which include an alkyne functional group and an aldehyde moiety. These components may contribute to various biological activities, making it a candidate for further research in pharmacology and drug development.

Biological Activities

Research indicates that compounds with similar structural characteristics often exhibit a range of biological activities, including:

• Antimicrobial Activity : The presence of the aldehyde group allows for interactions with nucleophilic sites on proteins, potentially leading to antimicrobial properties. Studies have shown that aldehydes can disrupt microbial cell membranes and inhibit growth.
• Antioxidant Properties : Compounds containing alkynes are known for their ability to scavenge free radicals, thus providing protective effects against oxidative stress.
• Anti-inflammatory Effects : Some studies suggest that similar compounds can modulate inflammatory pathways, potentially reducing inflammation markers in vivo.

Structure-Activity Relationship (SAR)

The biological activity of 1-(But-3-yn-1-yl)cyclohexane-1-carbaldehyde can be influenced by its structural features. The following table summarizes potential modifications and their expected impacts on activity:

Modification Type	Structural Change	Expected Activity Impact
Alkyl Chain Length	Increase or decrease in length	Alters lipophilicity and membrane permeability
Functional Group	Addition of hydroxyl or amino	May enhance interaction with biological targets
Stereochemistry	Alteration of stereocenters	Can affect receptor binding and efficacy

Case Study 1: Antimicrobial Activity

A study investigated the antimicrobial properties of related compounds, demonstrating that alkynyl aldehydes exhibited significant activity against various bacterial strains. The mechanism was attributed to the compound's ability to form covalent bonds with bacterial proteins, leading to cell death.

Case Study 2: Antioxidant Activity

Research has shown that compounds with similar structures can effectively scavenge reactive oxygen species (ROS). In vitro assays indicated that 1-(But-3-yn-1-yl)cyclohexane-1-carbaldehyde could reduce ROS levels in cultured cells, suggesting potential applications in oxidative stress-related conditions.

Case Study 3: Anti-inflammatory Potential

In vivo studies have indicated that derivatives of cyclohexane carbaldehydes can reduce inflammation markers in animal models. The modulation of cytokine production was observed, supporting the hypothesis that this compound may have therapeutic potential in inflammatory diseases.

Q & A

Q. What are the optimal synthetic routes for 1-(but-3-yn-1-yl)cyclohexane-1-carbaldehyde, and how can purity be ensured?

To synthesize this compound, consider a multi-step approach:

• Step 1 : Functionalize cyclohexane-1-carbaldehyde with a but-3-yn-1-yl group via Sonogashira coupling or alkyne alkylation, using palladium catalysis under inert conditions .
• Step 2 : Purify intermediates via column chromatography (silica gel, hexane/ethyl acetate gradient) and confirm purity using TLC and GC-MS.
• Step 3 : Final characterization should include $^1$H/$^{13}$C NMR (to confirm aldehyde and alkyne protons) and high-resolution mass spectrometry (HRMS) for molecular ion validation.

Q. How can the molecular structure of this compound be unambiguously confirmed?

• X-ray crystallography : Use SHELX suite (SHELXL for refinement) to resolve crystal structures. For twinned crystals, employ the TWIN/BASF commands in SHELXL to refine data .
• Spectroscopic methods : Compare experimental IR carbonyl stretches (≈1700 cm$^{-1}$) and $^{13}$C NMR aldehyde signals (≈190–200 ppm) with computational predictions (e.g., DFT calculations).

Advanced Research Questions

Q. How does the steric environment of the cyclohexane ring influence the compound’s reactivity in Diels-Alder reactions?

• Experimental design : React the compound with substituted dienes (e.g., anthracene, furan derivatives) under thermal or Lewis acid-catalyzed conditions.
• Data analysis : Use $^1$H NMR to track endo/exo selectivity and HPLC to separate regioisomers. Compare outcomes with computational models (e.g., frontier molecular orbital theory) to rationalize steric effects .
• Contradiction handling : If experimental regioselectivity conflicts with predictions, re-examine solvent effects or transition-state stabilization using DFT (B3LYP/6-31G* level) .

Q. What strategies resolve discrepancies in spectroscopic data during structural elucidation?

• Case study : If NMR signals for the alkyne moiety ($\delta$ ≈ 2.0–2.5 ppm for protons) overlap with cyclohexane resonances, employ $^1$H-$^{13}$C HSQC/HMBC to assign connectivity.
• Validation : Cross-reference with DEPT-135 to distinguish CH$_2$/CH groups and confirm alkyne carbon shifts ($\delta$ ≈ 70–90 ppm) .

Q. How should researchers address batch-to-batch variability in synthetic yields?

• Troubleshooting : Systematically vary reaction parameters (temperature, catalyst loading, solvent polarity) using a design-of-experiments (DoE) approach.
• Statistical validation : Apply ANOVA to identify significant factors affecting yield. Report confidence intervals (95%) for reproducibility .

Q. What analytical techniques are critical for detecting trace impurities in this compound?

• LC-MS/MS : Use reverse-phase C18 columns with electrospray ionization (ESI) to identify byproducts (e.g., oxidation of the aldehyde to carboxylic acid).
• Quantification : Calibrate against certified reference materials (CRMs) listed in chemical standards databases (e.g., NIST) .

Ethical and Safety Considerations

Q. What safety protocols are recommended for handling this compound’s alkyne and aldehyde functional groups?

• Lab practices : Use inert atmosphere (N$_2$/Ar) for alkyne reactions to prevent hazardous polymerization. Store aldehydes under anhydrous conditions with stabilizers (e.g., BHT).
• Waste disposal : Segregate alkyne-containing waste and consult certified biohazard disposal services, as outlined in safety data sheets (SDS) for analogous compounds .